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Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-24,055, also known by its chemical name 4'-(3,3-dimethyl-1-triazeno)acetanilide, is a
compound that has demonstrated significant biological activity, primarily as an antifeeding
agent in insects. Its mechanism of action involves the inhibition of key digestive enzymes,
making it a subject of interest in the development of novel pest control strategies. This technical
guide provides a comprehensive overview of the chemical structure, properties, and known
biological effects of AC-24,055, along with detailed experimental protocols for its synthesis and

evaluation.

Chemical Structure and Properties

AC-24,055 is an acetanilide derivative containing a dimethyltriazeno group.
Chemical Structure:

Table 1: Physicochemical Properties of AC-24,055
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Property Value Reference(s)

N-(4-(3,3-dimethyl-1-triazen-1-

IUPAC Name _
yl)phenyl)acetamide
4'-(3,3-dimethyl-1-

Synonyms triazeno)acetanilide, Cyanamid
24055

CAS Number 1933-50-2 [1]

Molecular Formula C10H14N40 [1]

Molecular Weight 206.24 g/mol [1]

Melting Point 158 °C [2]

Density 1.1478 g/cm3 (rough estimate) [2]

pKa 15.13 £ 0.70 (Predicted) [2]

- Information not readily

Solubility

available

Biological Activity and Mechanism of Action

The primary documented biological activity of AC-24,055 is its potent antifeeding effect against
various insect species, most notably the Egyptian cotton leafworm, Spodoptera littoralis.[3] The
compound also exhibits some insecticidal and oviposition-inhibiting properties.[2]

The antifeeding effect is attributed to the inhibition of digestive enzymes in the insect gut.
Specifically, AC-24,055 has been shown to inhibit the activity of a-amylase and invertase,
enzymes crucial for the breakdown of starches and sugars, respectively.[4] By disrupting these
digestive processes, the compound reduces the nutritional value of the insect's food, leading to
feeding deterrence and, at higher concentrations, mortality.[3]

Signaling Pathway

The mechanism of action of AC-24,055 appears to be a direct inhibition of digestive enzymes
rather than an interaction with a specific signaling pathway within the insect's cells. The
compound acts in the gut lumen to disrupt nutrient breakdown.
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Inhibition Digestive Enzymes Catalyzes Nutrient Breakdown
(a-Amylase, Invertase) (Starch, Sucrose)

Starting Material

p-Aminoacetanilide

Step 1: Diazotization
NaNO2, HCI

0-5°C

p-Acetamidobenzenediazonium
chloride

Step 2: (vloupling

Dimethylamine
<10 °C

AC-24,055

Purification

Filtration & Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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